methyl 2-((Z)-2-(cinnamoylimino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[6-methyl-2-[(E)-3-phenylprop-2-enoyl]imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H18N2O3S/c1-14-8-10-16-17(12-14)26-20(22(16)13-19(24)25-2)21-18(23)11-9-15-6-4-3-5-7-15/h3-12H,13H2,1-2H3/b11-9+,21-20?
• InChI Key: XVMMBKXAPCQROB-LJRUHYTRSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C=CC3=CC=CC=C3)S2)CC(=O)OC
• Isomeric SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)/C=C/C3=CC=CC=C3)S2)CC(=O)OC
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

Methyl 2-((Z)-2-(cinnamoylimino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate is a chemical compound that has recently gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals.

Scientific Research Applications

Synthesis Techniques and Chemical Reactions

• Novel Synthesis Approaches: Research on similar compounds has developed methods for preparing thiazole and benzothiazole derivatives through various chemical reactions, which are pivotal for pharmaceutical synthesis. For instance, the preparation of a Z-isomer of a thiadiazol compound, which is a side-chain of fourth-generation cephem antibiotics, demonstrates the practical application of skeletal rearrangement in drug synthesis (Tatsuta et al., 1994). Similarly, the synthesis of novel functionalized dihydroimidazo[2,1-a]isoquinolines and dihydroimidazo[2,1-a]quinolines indicates the breadth of chemical reactions used to create complex molecules with potential medicinal properties (Arab-Salmanabadi et al., 2015).

Biological Activities

• Antimicrobial and Antihypertensive Activities: Studies on thiazole derivatives have shown promising antimicrobial and antihypertensive properties. For example, research on thiosemicarbazides, triazoles, and Schiff bases as antihypertensive α-blocking agents offers insights into the potential therapeutic applications of these compounds (Abdel-Wahab et al., 2008). Similarly, the synthesis and antimicrobial activity evaluation of thiazolidin-4-one derivatives highlight their effectiveness against various bacterial strains, further demonstrating the utility of such compounds in addressing microbial resistance (Hussein & Azeez, 2013).

Advanced Chemical Properties and Applications

• Complex Formation and Characterization: The research extends to the formation of complexes with metals, indicating applications in catalysis and material science. For example, studies on nickel, copper, and zinc complexes of a thiazol-3-yl-acetic acid derivative contribute to our understanding of coordination chemistry and its applications in creating new materials with specific properties (Singh & Baruah, 2008).